Cas no 13481-09-9 (2-(p-Tolyloxy)tetrahydro-2H-pyran)

2-(p-Tolyloxy)tetrahydro-2H-pyran is a versatile intermediate in organic synthesis, characterized by its stable tetrahydropyran ring and p-tolyloxy functional group. This compound is particularly valuable in the preparation of complex molecules due to its ability to act as a protecting group for alcohols or as a scaffold for further functionalization. Its robust structure ensures compatibility with a range of reaction conditions, including acidic or basic environments. The presence of the p-tolyl moiety enhances its utility in cross-coupling reactions and other transformations requiring electron-rich aromatic systems. This makes it a preferred choice for pharmaceutical and agrochemical research, where precise molecular modifications are critical.
2-(p-Tolyloxy)tetrahydro-2H-pyran structure
13481-09-9 structure
Product Name:2-(p-Tolyloxy)tetrahydro-2H-pyran
CAS No:13481-09-9
MF:C12H16O2
MW:192.254243850708
CID:140380
Update Time:2026-05-14

2-(p-Tolyloxy)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

    • 2-(p-Tolyloxy)tetrahydro-2H-pyran
    • 2-(4-methylphenoxy)oxane
    • 2H-Pyran,tetrahydro-2-(4-methylphenoxy)-
    • NULL
    • 2-(4-methylphenoxy)tetrahydro-2H-pyran
    • 2-(4-Methylphenoxy)tetrahydropyran
    • 2H-Pyran,tetrahydro-2-(4-methylphenoxy)
    • 4-(2-tetrahydropyranyloxy)toluene
    • 4-methylphenyl-perhydropyran-2-yl ether
    • EINECS 236-784-8
    • O-tetrahydropyranyl-p-cresol
    • p-(CH3)C6H4OTHP
    • tetrahydro-2-(4-methylphenoxy)-2H-pyran
    • tetrahydro-2-(p-tolyloxy)-2H-pyran
    • Tetrahydro-2-(p-tolyloxy)-2H-pyrane
    • 2-(4-Methylphenyloxy)tetrahydro-2H-pyran
    • (Tetrahydro-2H-pyran-2-yl)4-methylphenyl ether
    • 2-(4-Methylphenoxy)-3,4,5,6-tetrahydro-2H-pyran
    • Inchi： InChI=1S/C12H16O2/c1-10-5-7-11(8-6-10)14-12-4-2-3-9-13-12/h5-8,12H,2-4,9H2,1H3
    • InChI Key： CLBYZOIXSNMRNV-UHFFFAOYSA-N
    • SMILES： CC1=CC=C(C=C1)OC2CCCCO2

Computed Properties

  • Exact Mass: 192.11500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 18.46000
  • LogP: 2.90040

2-(p-Tolyloxy)tetrahydro-2H-pyran Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(p-Tolyloxy)tetrahydro-2H-pyran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM182107-1g
2-(p-tolyloxy)tetrahydro-2H-pyran
 13481-09-9 95%
1g
 $464 2021-08-05
Chemenu
CM182107-1g
2-(p-tolyloxy)tetrahydro-2H-pyran
 13481-09-9 95%
1g
 $441 2023-02-18
Alichem
A119001175-1g
2-(p-Tolyloxy)tetrahydro-2H-pyran
 13481-09-9 95%
1g
 401.00 USD 2021-05-31

2-(p-Tolyloxy)tetrahydro-2H-pyran Production Method

2-(p-Tolyloxy)tetrahydro-2H-pyran Related Literature

Related Categories

13481-09-9 (2-(p-Tolyloxy)tetrahydro-2H-pyran) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.